![molecular formula C21H23ClN2O4 B3443531 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide](/img/structure/B3443531.png)
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide
Overview
Description
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide, also known as CEP-1347, is a synthetic compound that has been extensively studied for its potential therapeutic effects on neurodegenerative diseases.
Mechanism of Action
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide works by inhibiting the activation of JNK, which is involved in neuronal cell death. JNK is activated in response to stress and can lead to the activation of pro-apoptotic pathways. By inhibiting JNK, 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide can prevent neuronal cell death and promote neuronal survival.
Biochemical and Physiological Effects
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases. It has been shown to reduce the loss of dopaminergic neurons in a mouse model of Parkinson's disease and to improve cognitive function in a rat model of Alzheimer's disease. 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide has also been shown to reduce inflammation in the brain, which is a common feature of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide in lab experiments is its well-documented mechanism of action. This allows researchers to design experiments that specifically target the neuroprotective effects of 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide. However, one limitation of using 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide. One direction is to investigate its potential therapeutic effects in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to develop more water-soluble analogs of 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide that can be administered more easily in vivo. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide and its potential side effects.
Scientific Research Applications
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic effects on neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. It has been shown to have neuroprotective effects by inhibiting the activation of c-Jun N-terminal kinase (JNK), which is involved in neuronal cell death. 1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide has also been shown to promote the survival of dopaminergic neurons, which are involved in Parkinson's disease.
properties
IUPAC Name |
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O4/c1-27-17-7-8-18(19(13-17)28-2)23-20(25)14-9-11-24(12-10-14)21(26)15-3-5-16(22)6-4-15/h3-8,13-14H,9-12H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUKYFYXRZOCLTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorobenzoyl)-N-(2,4-dimethoxyphenyl)-4-piperidinecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.